Cas no 6851-48-5 (6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate)
6851-48-5 structure
Product Name:6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate
CAS No:6851-48-5
MF:C24H19BrNO3
MW:449.316565752029
CID:1728481
PubChem ID:5226949
Update Time:2025-04-21
6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate
- 6-bromo-2-[5-(4-butan-2-ylphenyl)furan-2-yl]quinoline-4-carboxylate
- DTXSID70411503
- 6851-48-5
- 6-Bromo-2-{5-[4-(butan-2-yl)phenyl]furan-2-yl}quinoline-4-carboxylate
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- Inchi: 1S/C24H20BrNO3/c1-3-14(2)15-4-6-16(7-5-15)22-10-11-23(29-22)21-13-19(24(27)28)18-12-17(25)8-9-20(18)26-21/h4-14H,3H2,1-2H3,(H,27,28)/p-1
- InChI Key: PDQQOZRSQGPCBV-UHFFFAOYSA-M
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)[O-])=CC(C1=CC=C(C3C=CC(=CC=3)C(C)CC)O1)=N2
Computed Properties
- Exact Mass: 448.05487
- Monoisotopic Mass: 448.054831
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2
- XLogP3: 7.1
Experimental Properties
- Boiling Point: 577.8°C at 760 mmHg
- Flash Point: 303.2°C
- PSA: 66.16
6-bromo-2-{5-[4-(1-methylpropyl)phenyl]furan-2-yl}quinoline-4-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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